Cas no 2172554-58-2 ({1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)
{1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- {1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
- {[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
- EN300-1597272
- 2172554-58-2
-
- Inchi: 1S/C10H17F3N4O/c1-4-7(6-18-3)17-9(10(11,12)13)8(5-14-2)15-16-17/h7,14H,4-6H2,1-3H3
- InChI Key: QHUVNXLZEHJSOU-UHFFFAOYSA-N
- SMILES: FC(C1=C(CNC)N=NN1C(COC)CC)(F)F
Computed Properties
- Exact Mass: 266.13544566g/mol
- Monoisotopic Mass: 266.13544566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52Ų
{1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1597272-0.05g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 0.05g |
$1464.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-0.1g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 0.1g |
$1533.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-0.25g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 0.25g |
$1604.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-0.5g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 0.5g |
$1673.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-1.0g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 1g |
$1742.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-2.5g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 2.5g |
$3417.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-5.0g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 5g |
$5056.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-10.0g |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 10g |
$7497.0 | 2023-06-05 | ||
| Enamine | EN300-1597272-50mg |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 50mg |
$1129.0 | 2023-09-23 | ||
| Enamine | EN300-1597272-100mg |
{[1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172554-58-2 | 100mg |
$1183.0 | 2023-09-23 |
{1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on {1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
Comprehensive Overview of 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2172554-58-2)
The compound 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine (CAS No. 2172554-58-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoromethyl group and the 1,2,3-triazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals and crop protection agents, given its ability to modulate biological activity through its distinct chemical properties.
One of the most intriguing aspects of this compound is its 1,2,3-triazole moiety, which is known for its stability and versatility in click chemistry. The incorporation of a trifluoromethyl group further enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery. Recent studies have highlighted the growing demand for trifluoromethylated compounds in the pharmaceutical industry, as they often exhibit improved bioavailability and target specificity. This aligns with current trends in precision medicine, where researchers seek compounds with tailored properties to minimize off-target effects.
In agrochemical applications, 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine has shown promise as a potential intermediate for developing next-generation pesticides. The trifluoromethyl group is a common feature in many modern agrochemicals due to its ability to enhance compound efficacy and environmental persistence. With increasing global focus on sustainable agriculture, this compound could play a role in creating more efficient and eco-friendly crop protection solutions. Its structural flexibility allows for further derivatization, enabling researchers to fine-tune its properties for specific agricultural challenges.
The synthesis of CAS No. 2172554-58-2 typically involves multi-step organic reactions, including click chemistry approaches to construct the 1,2,3-triazole ring. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of producing such complex molecules, addressing the pharmaceutical industry's need for scalable and cost-effective synthesis routes. These developments are particularly relevant given the rising interest in green chemistry and sustainable manufacturing practices.
From a pharmacological perspective, the methylamine substituent in this compound offers opportunities for further functionalization, potentially leading to novel bioactive molecules. This feature is especially valuable in the context of central nervous system (CNS) drug discovery, where amine-containing compounds often demonstrate enhanced blood-brain barrier permeability. While specific therapeutic applications of 2172554-58-2 are still under investigation, its structural attributes suggest potential in addressing unmet medical needs in neurology and psychiatry.
The compound's physicochemical properties, including its logP and polar surface area, make it an interesting subject for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These characteristics are crucial for understanding its drug-likeness and optimizing its performance in biological systems. As the pharmaceutical industry continues to emphasize rational drug design, compounds like 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine provide valuable insights into structure-activity relationships.
In the context of intellectual property, CAS 2172554-58-2 represents an important chemical entity for patent development. Its novel structure and potential applications make it a strategic asset for companies operating in the fine chemicals and specialty materials sectors. The growing competition in these markets underscores the importance of innovative compounds that can serve as foundations for proprietary technologies and products.
Looking ahead, research into 1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine is expected to expand, particularly as analytical techniques like cryo-EM and AI-assisted drug discovery platforms become more sophisticated. These technologies may reveal new applications and optimization pathways for this compound class, potentially leading to breakthroughs in multiple scientific disciplines. The integration of computational chemistry and high-throughput screening methods will likely accelerate the exploration of its full potential.
For researchers and industry professionals seeking detailed information about 2172554-58-2, it's important to consult peer-reviewed literature and patent databases to stay updated on the latest developments. The compound's unique combination of a triazole ring, trifluoromethyl group, and amine functionality positions it as a versatile intermediate with broad relevance across multiple scientific and industrial domains.
2172554-58-2 ({1-(1-methoxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)